Cas no 151856-34-7 (1-(2,4-Difluorophenyl)-2-methylpropan-1-one)

• Product Name: 1-(2,4-Difluorophenyl)-2-methylpropan-1-one
• CAS No: 151856-34-7
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• MDL: MFCD11104172
• CID: 4603592
• PubChem ID: 19024389
• Update Time: 2025-08-04

1-(2,4-Difluorophenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-2-methylpropan-1-one
• N12697
• CS-0308824
• 151856-34-7
• IGINJKLBTZGQJH-UHFFFAOYSA-N
• MFCD11104172
• EN300-134154
• AKOS009164368
• SCHEMBL9340459
• 1-(2,4-Difluorophenyl)-2-methylpropan-1-one

• MDL： MFCD11104172
• Inchi： 1S/C10H10F2O/c1-6(2)10(13)8-4-3-7(11)5-9(8)12/h3-6H,1-2H3
• InChI Key： IGINJKLBTZGQJH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(C)C)=O)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-Difluorophenyl)-2-methylpropan-1-one

1-(2,4-Difluorophenyl)-2-methylpropan-1-one (CAS No. 151856-34-7): A Comprehensive Overview

1-(2,4-Difluorophenyl)-2-methylpropan-1-one, commonly referred to by its CAS number 151856-34-7, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is a derivative of propanone, with a fluorinated aromatic ring substituent at the 2 and 4 positions of the phenyl group. The presence of fluorine atoms in the molecule introduces unique electronic and steric properties, making it a valuable compound for research and industrial applications.

The synthesis of 1-(2,4-difluorophenyl)-2-methylpropan-1-one involves advanced organic chemistry techniques, including Friedel-Crafts acylation and subsequent fluorination processes. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This approach not only enhances efficiency but also reduces environmental impact by minimizing solvent usage.

One of the most notable applications of this compound is in the field of pharmaceutical research. The fluorinated aromatic ring in CAS No. 151856-34-7 serves as a versatile building block for designing bioactive molecules with potential therapeutic effects. Recent findings indicate that derivatives of this compound exhibit promising antimicrobial activity, particularly against multidrug-resistant bacterial strains. Additionally, studies have shown that the compound's electronic properties make it an effective candidate for anticancer drug development, where fluorinated compounds are known to enhance drug stability and bioavailability.

In the realm of materials science, 1-(2,4-difluorophenyl)-2-methylpropan-1-one has been utilized as a precursor for synthesizing advanced polymers and high-performance materials. Its ability to undergo various polymerization reactions under controlled conditions has led to its application in creating materials with enhanced thermal stability and mechanical strength. Recent advancements in polymer chemistry have further expanded its utility, with researchers exploring its role in developing self-healing polymers and smart materials that respond to environmental stimuli.

The electronic properties of this compound also make it an attractive candidate for applications in electrochemistry and optoelectronics. The fluorinated phenyl group contributes to the molecule's ability to act as an electron-deficient moiety, which is crucial for designing materials with tailored electronic characteristics. For example, recent studies have demonstrated that derivatives of this compound can be used as active layers in organic photovoltaic devices, enhancing their efficiency by improving charge transport properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No. 151856-34-7 is critical for ensuring sustainable practices in its production and use. Research has shown that the compound undergoes biodegradation under specific environmental conditions, with microbial activity playing a significant role in its breakdown. However, further studies are required to assess its long-term effects on aquatic ecosystems and develop strategies for minimizing environmental risks associated with its use.

In conclusion, 1-(2,4-difluorophenyl)-2-methylpropan-1-one (CAS No. 151856-34-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in pharmaceuticals, materials science, and electrochemistry. As ongoing research continues to uncover new potential uses and optimize its synthesis methods, this compound is poised to play an even more significant role in shaping future technological advancements.